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2-(3-Methylphenoxy)cyclohexan-1-
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Get Quote

Executive Summary & Compound Architecture
Compound: 2-(3-Methylphenoxy)cyclohexan-1-amine Molecular Formula: C₁₃H₁₉NO

Molecular Weight: 205.30 g/mol Core Scaffold: 1,2-disubstituted cyclohexane.

Stereochemical Criticality: This molecule possesses two chiral centers at C1 and C2. Synthetic

routes (e.g., reductive amination of 2-aryloxycyclohexanones or ring-opening of aziridines)

typically yield a mixture of diastereomers.

Trans-isomer (1R,2R / 1S,2S): The thermodynamic product where the bulky phenoxy and

amine groups adopt a diequatorial conformation in the chair structure. This is the primary

focus of this guide due to its higher stability and prevalence in drug scaffolds.

Cis-isomer (1R,2S / 1S,2R): One substituent is axial, one equatorial.

Mass Spectrometry (MS) Profiling
Methodology: Electron Ionization (EI, 70 eV) and Electrospray Ionization (ESI+).
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Fragmentation Logic
The fragmentation pattern is driven by

-cleavage adjacent to the nitrogen and the stability of the phenoxy radical.

Ion Type m/z (approx) Mechanistic Origin

Molecular Ion [M]⁺ 205
Parent peak (typically weak in

EI, strong [M+H]⁺ 206 in ESI).

Base Peak 56

-cleavage of the cyclohexane

ring yielding the iminium ion

fragment (

).

Tropylium Derivative 107/108

Cleavage of the ether bond

generating the 3-methylphenol

radical cation or tolyl cation.

Loss of Ammonia 188
[M - NH₃]⁺. Characteristic of

primary amines.

Loss of Phenoxy 98
[M - OC₆H₄CH₃]⁺. Cyclohexyl

amine carbocation.

Structural Elucidation Workflow (Graphviz)

Molecular Ion
[M]+ m/z 205

Ether Cleavage

Alpha Cleavage
(Ring Opening)

m/z 108
(Cresol Radical)

m/z 98
(Cyclohexyl Amine)

m/z 56
(Base Peak: C3H6N+)
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Figure 1: Logical fragmentation pathway for 2-(3-methylphenoxy)cyclohexan-1-amine under

Electron Ionization.

Infrared Spectroscopy (FT-IR)
Sampling Protocol: Attenuated Total Reflectance (ATR) on neat oil or KBr pellet for HCl salt.

The spectrum is defined by the interplay between the primary amine and the aromatic ether.

Functional Group
Wavenumber (

)
Signal Characteristics

N-H Stretch 3350 - 3280

Weak/Broad doublet (primary

amine). Sharper in dilute

solution.

C-H Stretch (Ar) 3050 - 3010
Weak, just above 3000

.

C-H Stretch (Alk) 2930 - 2850

Strong, methylene

antisymmetric/symmetric

stretching.

C=C Aromatic 1585, 1490
Characteristic "breathing"

modes of the benzene ring.

N-H Bend 1600 - 1580
Scissoring vibration (often

overlaps with aromatic C=C).

C-O-C (Ether) 1250 (asym)
Strong, diagnostic band for

aryl alkyl ethers.

C-O-C (Ether) 1040 (sym) Moderate intensity.

Arene Subst. 780, 690
Meta-substitution pattern (3-

methyl).

Nuclear Magnetic Resonance (NMR)
Solvent:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13267908/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-2-3-methylphenoxy-cyclohexan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13267908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Standard) or

(to observe exchangeable protons). Reference: TMS (

0.00 ppm).

¹H NMR Data (500 MHz, )
Focus: Trans-isomer (Diequatorial conformation)

The stereochemistry is confirmed by the coupling constant (

) between H-1 and H-2. In the trans-isomer, both protons are axial (

), leading to a large coupling constant (~10 Hz) according to the Karplus equation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13267908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position (ppm) Multiplicity (Hz)
Assignment
Logic

Ar-H 7.15 t 7.8
H-5' (Meta-ring

proton)

Ar-H 6.78 - 6.72 m -

H-2', H-4', H-6'

(Ortho/Para to

ether)

H-2 4.05 td 10.5, 4.2

Diagnostic: Axial

proton

to Oxygen. Large

confirms trans.

H-1 2.85 ddd 10.5, 9.8, 4.0
Axial proton

to Nitrogen.

Ar-CH₃ 2.32 s -
Methyl group on

aromatic ring.

H-3 to H-6 2.15 - 1.20 m -

Cyclohexane

methylene

envelope.

-NH₂ 1.60 br s -

Exchangeable

(disappears with

).

¹³C NMR Data (125 MHz, )
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Carbon Type (ppm) Assignment

Ar-C (Ipso) 158.2 C-1' (Attached to Oxygen)

Ar-C (Ipso) 139.5 C-3' (Attached to Methyl)

Ar-C 129.2 C-5'

Ar-C 121.8 C-4'

Ar-C 116.5 C-2'

Ar-C 112.4 C-6'

CH-O 80.5
C-2 (Cyclohexane, deshielded

by O)

CH-N 55.1
C-1 (Cyclohexane, deshielded

by N)

CH₂ 32.5 C-3

CH₂ 30.1 C-6

CH₂ 24.2 C-4

CH₂ 23.8 C-5

CH₃ 21.5 Aromatic Methyl

Experimental Protocol: Sample Preparation for NMR
To ensure high-fidelity spectral acquisition, follow this self-validating protocol.

Solvent Selection: Use

(99.8% D) containing 0.03% v/v TMS.

Why: Chloroform minimizes hydrogen bonding broadening compared to DMSO, allowing

better resolution of the H-1/H-2 coupling constants.

Concentration: Dissolve 10-15 mg of the free amine oil in 0.6 mL solvent.
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Check: Solution must be clear. Turbidity implies salt formation or impurities. Filter through

a glass wool plug if necessary.

Shimming: Auto-shim on the lock signal, then manually optimize Z1 and Z2.

Validation: The TMS peak must have a linewidth at half-height (LB) < 0.5 Hz.

Acquisition Parameters (¹H):

Pulse angle: 30°

Relaxation delay (D1): 2.0 s (Ensure full relaxation of methyl protons).

Scans (NS): 16 or 32.

Stereochemical Validation Logic
The distinction between cis and trans isomers is the most frequent challenge. The following

logic gate diagram illustrates how to determine the stereochemistry based on the H-2 signal

width.

Analyze H-2 Proton Signal
(~4.0 ppm)

Measure Coupling Constant (J)
and Peak Width at Half Height (W1/2)

Is J(1,2) > 8 Hz?

TRANS Isomer
(Axial-Axial Coupling)

Diequatorial Conformers

Yes (Large J)

CIS Isomer
(Axial-Equatorial Coupling)
Axial/Equatorial Conformers

No (Small J < 5 Hz)
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Figure 2: NMR logic for assigning relative stereochemistry in 1,2-disubstituted cyclohexanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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